Cas no 1804500-81-9 (3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine
• CAS No: 1804500-81-9
• MF: C₇H₆F₃IN₂
• MW: 302.035624027252
• CID: 4881768
• Update Time: 2025-10-29

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine

• Inchi： 1S/C7H6F3IN2/c8-5-3(1-12)6(7(9)10)13-2-4(5)11/h2,7H,1,12H2
• InChI Key： QILGLOMNLNYNMC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine

Research Briefing on 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine (CAS: 1804500-81-9)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine (CAS: 1804500-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a difluoromethyl group and an iodopyridine core, makes it a valuable building block for the development of fluorinated pharmaceuticals. Researchers have successfully employed this compound in cross-coupling reactions, enabling the construction of complex molecules with potential applications in oncology and infectious diseases.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine exhibit promising inhibitory effects against specific kinase targets. These findings are particularly relevant for the development of targeted cancer therapies, where kinase inhibition plays a crucial role. The compound's fluorinated structure is believed to enhance its metabolic stability and bioavailability, addressing common challenges in drug development.

Further investigations into the compound's mechanism of action have revealed its potential as a covalent inhibitor. The presence of the iodopyridine moiety allows for selective binding to cysteine residues in target proteins, a feature that could be exploited for the design of irreversible inhibitors. This mechanism has been explored in the context of neurodegenerative diseases, where covalent modulation of protein function is a growing area of interest.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine. Novel catalytic systems have been developed to improve yield and selectivity, addressing previous challenges in large-scale production. These improvements are critical for facilitating further pharmacological evaluation and potential clinical translation.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-5-iodopyridine represents a promising scaffold in medicinal chemistry, with applications spanning from kinase inhibitors to covalent modulators. Ongoing research is expected to uncover additional therapeutic opportunities for this compound and its derivatives, solidifying its position as a valuable tool in drug discovery.